2-(Benzoyloxy)-N-(butoxymethyl)-N,N-dimethylethan-1-aminium chloride

• CAS No.: 646069-06-9
• Molecular Formula: C16H26ClNO3
• Molecular Weight: 315.83 g/mol
• IUPAC Name: 2-benzoyloxyethyl-(butoxymethyl)-dimethylazanium;chloride
• InChI: InChI=1S/C16H26NO3.ClH/c1-4-5-12-19-14-17(2,3)11-13-20-16(18)15-9-7-6-8-10-15;/h6-10H,4-5,11-14H2,1-3H3;1H/q+1;/p-1
• InChI Key: MCFIDDPGWGEDQX-UHFFFAOYSA-M
• Canonical SMILES: CCCCOC[N+](C)(C)CCOC(=O)C1=CC=CC=C1.[Cl-]

Description

2-(Benzoyloxy)-N-(butoxymethyl)-N,N-dimethylethan-1-aminium chloride is a quaternary ammonium compound (QAC) characterized by a benzoyloxy (aromatic ester) group and a butoxymethyl (ether-linked four-carbon alkyl) chain.

Comparison with Similar Compounds

Structural Features

Compound Name	Key Functional Groups	Alkyl Chain Length/Type	Counterion	Molecular Weight (g/mol)
2-(Benzoyloxy)-N-(butoxymethyl)-N,N-dimethylethan-1-aminium chloride	Benzoyloxy (ester), butoxymethyl (C4 ether)	Butoxymethyl (C4)	Cl⁻	~340 (estimated)
Benzalkonium chloride (BAC12)	Benzyl group	Dodecyl (C12)	Cl⁻	339.99
HEDMOAC	Hydroxyethyl	Octyl (C8)	Cl⁻	279.89
IDMA1	Methacryloyloxy	Ethyl (C2, polymerizable)	Br⁻	397.30
N-benzyl-2-hydroxy-N,N-dimethylethan-1-aminium chloride	Hydroxyethyl	Benzyl	Cl⁻	215.72

Key Observations :

• The butoxymethyl chain (C4 ether) is shorter than BAC12’s dodecyl (C12), which may reduce cytotoxicity but limit antimicrobial efficacy compared to longer-chain QACs .
• Unlike IDMA1, the target compound lacks a polymerizable methacryloyloxy group, limiting its use in dental resins but retaining surfactant functionality .

Physicochemical Properties

• Solubility : The chloride counterion and polar dimethylammonium head enhance water solubility, though the benzoyloxy group may reduce it relative to HEDMOAC .
• Critical Micelle Concentration (CMC): Not directly reported, but shorter alkyl chains (e.g., butoxymethyl vs. BAC12’s C12) typically result in higher CMC values, reducing surfactant efficiency .